13-Propylberberine
Description
13-Propylberberine is a structural analogue of berberine, a naturally occurring isoquinoline alkaloid with broad pharmacological activities. The compound is characterized by a propyl (-CH₂CH₂CH₃) substituent at the C-13 position of the berberine scaffold. This modification aims to enhance berberine’s pharmacokinetic limitations, such as poor oral bioavailability and solubility, while retaining or improving its therapeutic efficacy.
Properties
CAS No. |
53912-47-3 |
|---|---|
Molecular Formula |
C22H22NO4+ |
Molecular Weight |
364.4 g/mol |
IUPAC Name |
17-methoxy-21-propyl-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaen-16-ol |
InChI |
InChI=1S/C22H21NO4/c1-3-4-15-14-5-6-18(25-2)22(24)17(14)11-23-8-7-13-9-19-20(27-12-26-19)10-16(13)21(15)23/h5-6,9-11H,3-4,7-8,12H2,1-2H3/p+1 |
InChI Key |
OOHJBWMPKGAOTL-UHFFFAOYSA-O |
SMILES |
CCCC1=C2C=CC(=C(C2=C[N+]3=C1C4=CC5=C(C=C4CC3)OCO5)O)OC |
Canonical SMILES |
CCCC1=C2C=CC(=C(C2=C[N+]3=C1C4=CC5=C(C=C4CC3)OCO5)O)OC |
Other CAS No. |
53912-47-3 |
Synonyms |
13-propylberberine |
Origin of Product |
United States |
Comparison with Similar Compounds
Pharmacological Activity
Anti-Adipogenic Effects
- 13-Methylberberine : Demonstrates potent anti-obesity effects by suppressing PPARγ and C/EBPα (adipogenic transcription factors) via AMPK activation. Cellular accumulation is 2.5-fold higher than berberine due to enhanced membrane permeability .
- The propyl chain may improve intestinal absorption compared to methyl, though efficacy data are lacking.
Anti-Tumor Activity
- 13-Cys-BBR (Cysteine-modified) : Induces apoptosis via ROS generation and caspase-3 activation, showing superior efficacy to berberine in murine models .
- 13-Octylberberine : Exhibits photocytotoxicity (IC₅₀ = 2.1 µM in HeLa cells) under UV light, attributed to lipophilicity-enhanced cellular uptake .
Hepatoprotective Effects
13-Alkylation may mitigate this:
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